Cas no 2171597-43-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)carbamoylpropanoic acid
• CAS No: 2171597-43-4
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6264245
• PubChem ID: 165821386
• Update Time: 2025-05-24

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)carbamoylpropanoic acid
• 2171597-43-4
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(oxan-3-yl)carbamoyl]propanoic acid
• EN300-1539440

• Inchi： 1S/C24H26N2O6/c27-22(28)12-21(23(29)25-15-6-5-11-31-13-15)26-24(30)32-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20-21H,5-6,11-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： KTNYJEIOFCKOGG-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)carbamoylpropanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)carbamoylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171597-43-4, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)carbamoylpropanoic acid, is a complex organic molecule with significant potential in the fields of drug delivery, bioimaging, and materials science. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an oxane (tetrahydropyran) ring, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile building block for various applications in organic synthesis and medicinal chemistry.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, allowing researchers to explore their properties and potential uses in greater depth. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in stabilizing the molecule during reactions. Its presence ensures that the amino group remains unreactive until specifically deprotected, which is essential for controlling the reactivity of the molecule in complex synthetic pathways.

The oxane ring introduces additional functionality to the molecule by providing a cyclic ether structure that can participate in various chemical transformations. This feature is particularly valuable in the design of bioactive molecules, where the ability to modulate solubility, stability, and bioavailability is crucial. Recent studies have demonstrated that such cyclic ether-containing compounds can exhibit enhanced pharmacokinetic profiles, making them attractive candidates for drug development.

The carboxylic acid group at the terminus of the molecule adds another layer of functionality by enabling conjugation with other biomolecules or materials. This property has been leveraged in recent research to develop novel materials for drug delivery systems, where the compound can serve as a linker or stabilizing agent for therapeutic payloads. Additionally, its ability to form amide bonds with other molecules makes it a valuable component in peptide-based drug design.

From a structural perspective, this compound exhibits a high degree of symmetry and rigidity due to the planar nature of the fluorenyl group and the cyclic ether ring system. These structural features contribute to its stability under various reaction conditions and its potential for use in demanding chemical environments. Recent computational studies have highlighted how these structural attributes influence the molecule's electronic properties and reactivity, providing valuable insights into its behavior during synthetic processes.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and peptide coupling techniques. The integration of these methods allows for precise control over the molecular architecture and ensures high yields of the target compound. Moreover, advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which are essential for studying its stereochemical properties and biological activity.

Recent research has also explored the use of this compound as a precursor for more complex molecules with advanced functionalities. For instance, it has been employed as a building block for constructing macrocyclic compounds with potential applications in molecular recognition and catalysis. These studies underscore its versatility as a synthetic intermediate and its importance in advancing chemical research.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)carbamoylpropanoic acid is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on cutting-edge projects in organic synthesis, drug discovery, and materials science.